![molecular formula C6H4Cl2N2S B1529548 2,4-Dichloro-5,7-dihydrothieno[3,4-D]pyrimidine CAS No. 74901-71-6](/img/structure/B1529548.png)
2,4-Dichloro-5,7-dihydrothieno[3,4-D]pyrimidine
Overview
Description
2,4-Dichloro-5,7-dihydrothieno[3,4-D]pyrimidine is a chemical compound with the molecular formula C6H4Cl2N2S and a molecular weight of 207.08 . It is a solid substance .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H4Cl2N2S/c7-5-3-1-11-2-4(3)9-6(8)10-5/h1-2H2 . This code provides a specific identifier for the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound is a solid substance . It should be stored in a refrigerator .Scientific Research Applications
Antifungal Activities
2,4-Dichloro-5,7-dihydrothieno[3,4-d]pyrimidine derivatives have been synthesized and evaluated for their antifungal properties. These compounds, particularly the 4-alkylamino- and 4-arylaminothieno[2,3-d]pyrimidines, exhibited significant antifungal activity against various plant pathogens like Piricularia oryzae, Rice blast, Sheath blight, and Cucumber powdery mildew in pot tests (Konno et al., 1989).
Synthesis of Anticancer Drug Intermediates
This compound serves as an important intermediate in the synthesis of small molecule anticancer drugs. A rapid synthetic method was established for compounds including 2,4-dichloro-6-(3-nitrophenoxy) pyrimidine, with a total yield of 42.4%, highlighting its role in drug development (Zhou et al., 2019).
Potential Therapeutic Agents for Type 2 Diabetes
Fused-pyrimidine derivatives, including 5,7-dihydrothieno[3,4-d]pyrimidine 6,6-dioxide, have been identified as potent and orally active GPR119 agonists. These compounds show promise as therapeutic agents for treating type 2 diabetes mellitus, with one particular compound showing extremely potent agonistic activity and improved glucose tolerance in mice (Negoro et al., 2012).
Synthesis of Novel Pyrimidine Derivatives
Innovative synthetic routes have been developed for creating dissymmetric 2,4-di(het)aryl-pyrido[3,2-d]pyrimidines and other bis-functionalized pyrimidine series. These compounds are synthesized from 2,4-dichloro- and 2-chloro-4-isopropylsulfanyl-pyrido[3,2-d]pyrimidine, demonstrating the versatility of the pyrimidine scaffold in generating functionally diverse molecules (Tikad et al., 2007).
Development of Potent Dual Inhibitors
This compound derivatives have been synthesized as potential dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR). These compounds, particularly N-{4-[(2-Amino-6-methyl-4-oxo-3,4-dihydrothieno[2,3- d]pyrimidin-5-yl)sulfanyl]benzoyl}-L-glutamic acid, have shown potent inhibitory activity against human TS and DHFR, indicating potential use in cancer treatment (Gangjee et al., 2008).
Antimicrobial Activities
Novel derivatives of this compound have demonstrated significant antimicrobial activity. In particular, the series of novel derivatives of 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamides exhibited higher activity than reference drugs against strains of Proteus vulgaris and Pseudomonas aeruginosa, suggesting their potential as antimicrobial agents (Kolisnyk et al., 2015).
Synthesis of Radioprotective and Antitumor Compounds
Thieno[2,3-d]pyrimidine derivatives containing amino acids and imidazoles have been synthesized, with some showing promising radioprotective and antitumor activities. These compounds, developed from 4-chloro-5,6-dimethylthieno[2,3-d]pyrimidine, indicate the potential of thieno[2,3-d]pyrimidine moiety in the development of cancer treatment and radioprotection strategies (Alqasoumi et al., 2009).
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, H335 . The precautionary statements are P261, P280, P301, P301, P302, P305, P312, P338, P351, P352 . These statements indicate that the compound may be harmful if swallowed, may cause skin and eye irritation, and may cause respiratory irritation .
properties
IUPAC Name |
2,4-dichloro-5,7-dihydrothieno[3,4-d]pyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4Cl2N2S/c7-5-3-1-11-2-4(3)9-6(8)10-5/h1-2H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSADLUWHNVZEJK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(CS1)N=C(N=C2Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4Cl2N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201244726 | |
Record name | 2,4-Dichloro-5,7-dihydrothieno[3,4-d]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201244726 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
74901-71-6 | |
Record name | 2,4-Dichloro-5,7-dihydrothieno[3,4-d]pyrimidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=74901-71-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,4-Dichloro-5,7-dihydrothieno[3,4-d]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201244726 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4-dichloro-5H,7H-thieno[3,4-d]pyrimidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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